4-(3-Fluoropiperidin-1-yl)cyclohexane-1-carboxylic acid
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “4-(3-Fluoropiperidin-1-yl)cyclohexane-1-carboxylic acid”, piperidine derivatives are synthesized through various intra- and intermolecular reactions . For example, one method accomplished the enantioselective multistage synthesis of a similar compound, (3S, 4R)-3-hydroxypiperidine-4-carboxylic acid .Scientific Research Applications
Catalytic Applications
- A study by Paul et al. (2016) discussed the use of a copper(ii) metal-organic framework (MOF) for the efficient catalysis of hydrocarboxylation, converting cyclohexane to cyclohexanecarboxylic acid in water/ionic liquid medium. This work illustrates the potential for MOFs in catalyzing reactions involving cyclohexanecarboxylic acid derivatives under mild conditions (Paul et al., 2016).
Synthesis and Material Development
- Jiang et al. (2010) described a six-step synthesis of a PDE-4 inhibitor, showcasing a method to achieve the trans stereochemistry in the cyclohexane moiety, which could be applicable to compounds with similar structures to "4-(3-Fluoropiperidin-1-yl)cyclohexane-1-carboxylic acid" (Jiang et al., 2010).
Properties
IUPAC Name |
4-(3-fluoropiperidin-1-yl)cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20FNO2/c13-10-2-1-7-14(8-10)11-5-3-9(4-6-11)12(15)16/h9-11H,1-8H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUDRXVPRPNOXEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCC(CC2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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